Cas no 55579-77-6 (5-(2-Methoxyphenyl)cyclohexane-1,3-dione)

5-(2-Methoxyphenyl)cyclohexane-1,3-dione structure
55579-77-6 structure
Product Name:5-(2-Methoxyphenyl)cyclohexane-1,3-dione
CAS No:55579-77-6
MF:C13H14O3
MW:218.248464107513
CID:892240
PubChem ID:329775515
Update Time:2025-04-19

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Methoxyphenyl)cyclohexane-1,3-dione
    • 5-(2-METHOXY-PHENYL)-CYCLOHEXANE-1,3-DIONE
    • 5-(2-Methoxyphenyl)-1,3-cyclohexanedione
    • 5-(2-Methoxy-phenyl)-cyclohexan-1,3-dion
    • AG-F-94450
    • AGN-PC-01BQX8
    • ALBB-006878
    • CTK1G8446
    • SBB048426
    • SureCN643845
    • STK415800
    • 55579-77-6
    • SCHEMBL643845
    • AKOS000265776
    • KDFGJXOGEXWKQI-UHFFFAOYSA-N
    • LS-02481
    • 5-(2-Methoxyphenyl)cyclohexane-1,3-dione, AldrichCPR
    • A870154
    • DA-18494
    • G78646
    • MFCD03844402
    • DTXSID90589293
    • MDL： MFCD03844402
    • Inchi： 1S/C13H14O3/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-5,9H,6-8H2,1H3
    • InChI Key： KDFGJXOGEXWKQI-UHFFFAOYSA-N
    • SMILES： O=C1CC(CC(C2C=CC=CC=2OC)C1)=O

Computed Properties

  • Exact Mass: 218.09400
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.10090

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-(2-Methoxyphenyl)cyclohexane-1,3-dione Pricemore >>

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